Cas no 1361647-84-8 (4'-Fluoro-3'-nitro-2,4,6-trichlorobiphenyl)

• Product Name: 4'-Fluoro-3'-nitro-2,4,6-trichlorobiphenyl
• CAS No: 1361647-84-8
• MF: C₁₂H₅Cl₃FNO₂
• MW: 320.531003713608
• CID: 4992906
• Update Time: 2025-06-13

4'-Fluoro-3'-nitro-2,4,6-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Fluoro-3'-nitro-2,4,6-trichlorobiphenyl

• Inchi： 1S/C12H5Cl3FNO2/c13-7-4-8(14)12(9(15)5-7)6-1-2-10(16)11(3-6)17(18)19/h1-5H
• InChI Key： IMLMBDGMZOJIOO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC(=C(C=1)[N+](=O)[O-])F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 329
• XLogP3: 5.4
• Topological Polar Surface Area: 45.8

Additional information on 4'-Fluoro-3'-nitro-2,4,6-trichlorobiphenyl

Professional Introduction to Compound with CAS No. 1361647-84-8 and Product Name: 4'-Fluoro-3'-nitro-2,4,6-trichlorobiphenyl

The compound identified by the CAS number 1361647-84-8 and the product name 4'-Fluoro-3'-nitro-2,4,6-trichlorobiphenyl is a specialized organic molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its unique substitution pattern, exhibits distinct chemical and biological properties that make it a valuable candidate for further exploration in drug discovery and material science.

At the core of understanding this compound lies its molecular structure, which consists of a biphenyl core substituted with a fluoro group at the 4' position, a nitro group at the 3' position, and three chlorine atoms at the 2, 4, and 6 positions. This specific arrangement imparts a high degree of electronic and steric complexity to the molecule, influencing its interactions with biological targets. The presence of the fluoro group is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate metabolic stability, lipophilicity, and binding affinity.

The nitro group at the 3' position introduces a strong electron-withdrawing effect, which can significantly alter the electronic properties of the molecule. This modification can enhance binding interactions with certain biological receptors by increasing the molecule's polarity and charge distribution. Additionally, the three chlorine atoms at positions 2, 4, and 6 contribute to the molecule's overall hydrophobicity and may influence its solubility in various solvents. These structural features collectively contribute to the compound's potential utility in developing novel therapeutic agents.

In recent years, there has been growing interest in exploring biphenyl derivatives for their applications in medicinal chemistry. The structural motif of biphenyl is well-documented for its role in enhancing binding affinity and selectivity in drug molecules. For instance, biphenyl-based compounds have been investigated for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The specific substitution pattern of 4'-Fluoro-3'-nitro-2,4,6-trichlorobiphenyl aligns with this trend, making it a promising candidate for further pharmacological studies.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The combination of fluorine and nitro groups provides a unique chemical space that can be exploited to optimize pharmacokinetic properties. For example, fluorine substitution often enhances metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 enzymes. Meanwhile, nitro groups can serve as handles for further functionalization through reduction or diazotization reactions, allowing chemists to tailor the molecule's properties as needed.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting wet-lab experiments. Molecular modeling studies on 4'-Fluoro-3'-nitro-2,4,6-trichlorobiphenyl have suggested that it may interact with various biological targets due to its electron-rich and electron-poor regions created by the fluorine and nitro substituents. These predictions provide a theoretical basis for designing experiments aimed at validating its potential therapeutic applications.

In addition to its pharmaceutical applications, this compound has also shown promise in material science research. Biphenyl derivatives are known for their ability to form stable crystals with unique optical properties. The introduction of halogen atoms such as fluorine and chlorine can further enhance these properties by influencing packing arrangements in the crystal lattice. Such materials may find applications in optoelectronic devices or as precursors for advanced polymers.

The synthesis of 4'-Fluoro-3'-nitro-2,4,6-trichlorobiphenyl presents an interesting challenge due to its complex substitution pattern. Traditional synthetic routes involve multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Advances in synthetic methodologies have made it possible to streamline these processes using catalytic techniques or flow chemistry approaches. These innovations not only improve efficiency but also reduce waste generation.

Evaluation of this compound's environmental impact is another critical aspect that warrants consideration. While halogenated biphenyls are known for their stability—often leading to persistence in environmental systems—the presence of fluorine may influence its degradation pathways differently compared to other halogenated analogs. Research into its biodegradability and potential ecological effects is essential to ensure responsible use in both research and industrial applications.

Future directions for research on 4'-Fluoro-3'-nitro-2,4,6-trichlorobiphenyl include exploring its derivatives through structure-activity relationship (SAR) studies. By systematically modifying individual substituents while keeping others constant, researchers can identify which structural features contribute most significantly to biological activity. This approach can accelerate the discovery process by focusing efforts on optimizing key regions of the molecule.

The integration of high-throughput screening (HTS) technologies with computational modeling represents another frontier for investigating this compound's potential applications. HTS allows researchers to rapidly test thousands of compounds against various biological targets simultaneously—a process that would be impractical using traditional experimental methods alone. By combining HTS data with predictive models based on molecular structure, 4'-Fluoro-3'-nitro-2...